2-methoxy-4-methyl-1-[2-(2-nitrophenoxy)ethoxy]benzene

• IUPAC Name: 2-methoxy-4-methyl-1-[2-(2-nitrophenoxy)ethoxy]benzene
• InChI: InChI=1S/C16H17NO5/c1-12-7-8-15(16(11-12)20-2)22-10-9-21-14-6-4-3-5-13(14)17(18)19/h3-8,11H,9-10H2,1-2H3
• InChI Key: BCSBUEXCXNKVRM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCCOC2=CC=CC=C2[N+](=O)[O-])OC
• Molecular Formula: C16H17NO5
• Molecular Weight: 303.31 g/mol

Description

2-methoxy-4-methyl-1-[2-(2-nitrophenoxy)ethoxy]benzene, also known as ONO-1714, is a chemical compound that has gained significant attention in the field of scientific research. It is a potent and selective antagonist for the prostaglandin E2 receptor subtype EP4, which plays a crucial role in various physiological and pathological processes.

Mechanism of Action

2-methoxy-4-methyl-1-[2-(2-nitrophenoxy)ethoxy]benzene acts as a competitive antagonist for the EP4 receptor, which is a G protein-coupled receptor that is widely expressed in various tissues and organs. The EP4 receptor plays a crucial role in the regulation of inflammation, pain, fever, bone metabolism, cardiovascular function, and neural development. By blocking the EP4 receptor, 2-methoxy-4-methyl-1-[2-(2-nitrophenoxy)ethoxy]benzene can inhibit the downstream signaling pathways that are activated by prostaglandin E2, leading to the suppression of inflammation, pain, and tumor growth.
Biochemical and Physiological Effects
2-methoxy-4-methyl-1-[2-(2-nitrophenoxy)ethoxy]benzene has been shown to have potent anti-inflammatory and analgesic effects in various animal models of inflammation and pain. It can also inhibit the growth of various tumor cells in vitro and in vivo. In addition, 2-methoxy-4-methyl-1-[2-(2-nitrophenoxy)ethoxy]benzene has been shown to increase bone mass and strength in animal models of osteoporosis. 2-methoxy-4-methyl-1-[2-(2-nitrophenoxy)ethoxy]benzene has also been investigated for its potential cardioprotective and neuroprotective effects.

Advantages and Limitations for Lab Experiments

The main advantage of using 2-methoxy-4-methyl-1-[2-(2-nitrophenoxy)ethoxy]benzene in lab experiments is its high potency and selectivity for the EP4 receptor. This allows researchers to study the specific role of the EP4 receptor in various physiological and pathological processes. However, the main limitation of using 2-methoxy-4-methyl-1-[2-(2-nitrophenoxy)ethoxy]benzene is its low solubility in water, which can make it difficult to dissolve and administer in vivo. In addition, 2-methoxy-4-methyl-1-[2-(2-nitrophenoxy)ethoxy]benzene has a relatively short half-life in vivo, which can limit its effectiveness in long-term studies.

Future Directions

There are several future directions for the research on 2-methoxy-4-methyl-1-[2-(2-nitrophenoxy)ethoxy]benzene. One direction is to investigate its potential therapeutic applications in various diseases, such as inflammatory bowel disease, rheumatoid arthritis, and cancer. Another direction is to study the role of the EP4 receptor in various physiological processes, such as bone metabolism, cardiovascular function, and neural development. Furthermore, the development of more potent and selective EP4 antagonists may lead to the discovery of new therapeutic targets for various diseases.

Synthesis Methods

The synthesis of 2-methoxy-4-methyl-1-[2-(2-nitrophenoxy)ethoxy]benzene involves several steps, including the reaction of 2-methoxy-4-methylphenol with 2-chloroethanol, followed by the reaction of the resulting product with 2-nitrophenol in the presence of a base. The final step involves the reaction of the intermediate product with 4-methoxyphenyl magnesium bromide. The yield of 2-methoxy-4-methyl-1-[2-(2-nitrophenoxy)ethoxy]benzene is around 30%, and the purity is greater than 99%.

Scientific Research Applications

2-methoxy-4-methyl-1-[2-(2-nitrophenoxy)ethoxy]benzene has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and anti-tumor effects in various preclinical models. 2-methoxy-4-methyl-1-[2-(2-nitrophenoxy)ethoxy]benzene has also been investigated for its role in bone metabolism, cardiovascular diseases, and neurological disorders. In addition, 2-methoxy-4-methyl-1-[2-(2-nitrophenoxy)ethoxy]benzene has been used as a tool compound to study the role of the EP4 receptor in various physiological and pathological processes.